6-Chloro-2-(methylthio)benzo[d]thiazole

• IUPAC Name: 6-chloro-2-methylsulfanyl-1,3-benzothiazole
• InChI: InChI=1S/C8H6ClNS2/c1-11-8-10-6-3-2-5(9)4-7(6)12-8/h2-4H,1H3
• InChI Key: AQWCMNMOJABEAY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C=C(C=C2)Cl
• Molecular Formula: C8H6ClNS2
• Molecular Weight: 215.7 g/mol

Description

6-Chloro-2-(methylthio)benzo[d]thiazole is a chemical compound with the formula C₈H₆ClNS₂. It has a molecular weight of 215.72 g/mol.

Physical And Chemical Properties Analysis

6-Chloro-2-(methylthio)benzo[d]thiazole is a solid at room temperature. It should be stored in a dry place at room temperature.

Scientific Research Applications

Synthesis in Drug Discovery

6-Chloro-2-(methylthio)benzo[d]thiazole is a component used in the synthesis of various compounds with potential bioactivities in drug discovery. For instance, the synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives as new building blocks in drug discovery employs benzo[d]thiazole. These derivatives are potential ligands for targeted chemical exploration (Durcik et al., 2020).

Role in Organic Synthesis

6-Chloro-2-(methylthio)benzo[d]thiazole is involved in the cycloaddition reactions in organic synthesis. A study demonstrated a tunable route to isomers of benzo[d]imidazothiazole through cycloaddition of α-methylenyl isocyanides with benzothiazoles, showcasing the versatility of benzothiazole derivatives in organic reactions (Wang et al., 2015).

Applications in Polymerization and Catalysis

Benzothiazole derivatives, including 6-Chloro-2-(methylthio)benzo[d]thiazole, have found applications in the polymerization processes. Titanium and zirconium complexes with benzothiazole derivatives, for instance, have been used as catalysts for ethylene polymerization, demonstrating their utility in industrial chemistry (Jia & Jin, 2009).

Photophysical and Electrochemical Properties

Benzo[d]thiazole derivatives are studied for their photophysical and electrochemical properties, which are crucial for their applications in organic electronics. Research on benzo[1,2-d:4,3-d']bis(thiazoles) revealed potential applications in areas such as solar cells, photodetectors, and transistors (Kostyuchenko et al., 2022).

Safety and Hazards

6-Chloro-2-(methylthio)benzo[d]thiazole is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.